molecular formula C11H13ClN2O3 B8656497 N-(2-chloro-5-nitrophenyl)pivalamide

N-(2-chloro-5-nitrophenyl)pivalamide

Cat. No.: B8656497
M. Wt: 256.68 g/mol
InChI Key: BNWZGRJONYNRRM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-chloro-5-nitrophenyl)pivalamide is a useful research compound. Its molecular formula is C11H13ClN2O3 and its molecular weight is 256.68 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13ClN2O3

Molecular Weight

256.68 g/mol

IUPAC Name

N-(2-chloro-5-nitrophenyl)-2,2-dimethylpropanamide

InChI

InChI=1S/C11H13ClN2O3/c1-11(2,3)10(15)13-9-6-7(14(16)17)4-5-8(9)12/h4-6H,1-3H3,(H,13,15)

InChI Key

BNWZGRJONYNRRM-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(=O)NC1=C(C=CC(=C1)[N+](=O)[O-])Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Chloro-5-nitroaniline (3.36 g) was dissolved in CH2Cl2 (45 mL) at 0° C. and pivaloyl chloride (1.99 mL) was added dropwise followed by TEA (4.06 mL). The mixture was stirred at RT for 2 days and a solid precipitated. Solid was filtered, rinsed with MeOH. Mother liquid was evaporated, solid was filtered on silica pad and solvent evaporated. Combined white solids were dried.
Quantity
3.36 g
Type
reactant
Reaction Step One
Quantity
45 mL
Type
solvent
Reaction Step One
Quantity
1.99 mL
Type
reactant
Reaction Step Two
[Compound]
Name
TEA
Quantity
4.06 mL
Type
reactant
Reaction Step Three

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